1-[4-(Methylsulfanyl)phenyl]propan-2-one

• CAS No.: 88356-92-7
• Molecular Formula: C10H12OS
• Molecular Weight: 180.27 g/mol
• IUPAC Name: 1-(4-methylsulfanylphenyl)propan-2-one
• InChI: InChI=1S/C10H12OS/c1-8(11)7-9-3-5-10(12-2)6-4-9/h3-6H,7H2,1-2H3
• InChI Key: RYFZDEIJXAESAA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC1=CC=C(C=C1)SC

Description

1-[4-(Methylsulfanyl)phenyl]propan-2-one is a useful research compound. Its molecular formula is C10H12OS and its molecular weight is 180.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A stirred mixture of crude 1-methylsulfanyl-4-(2-nitro-propenyl)-benzene (27a) (28.8 mmol) iron filings (6.25 g, 112 mmol) and ferric chloride hexahydrate (0.155 g, 0.57 mmol) in water (20 ml) is heated to reflux. Concentrated hydrochloric acid (10 ml) is added over 2 hours the reflux continued for 4 hours. After 18 hours at room temperature the reaction is diluted with water and chloroform. The mixture is filtered through celite and the organic extract is separated. The aqueous extract is extracted with chloroform and the combined organic extracts are dried (MgSO4). The solvent is removed and the residue is purified by chromatography on silica eluting with hexane-ethyl acetate (3:1) to afford the title compound (2.65 g).

Synthesis routes and methods II

Procedure details